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Compound of Interest

Compound Name: Pyrrolidin-3-ol-d5

Cat. No.: B12396039

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Pyrrolidin-3-ol-d5 (CAS No. 1217800-11-9). While a specific Material Safety Data Sheet
(MSDS) for the deuterated compound is not readily available, this document extrapolates
critical safety information from the well-documented non-deuterated analogue, Pyrrolidin-3-ol,
and its salts. The toxicological and chemical properties of isotopically labeled compounds are
generally considered to be comparable to their non-labeled counterparts.

Hazard Identification and Classification

Pyrrolidin-3-ol is classified as a substance that can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2][3][4] It is harmful if swallowed or inhaled. The vapor
of the non-deuterated analogue, pyrrolidine, is highly flammable and can form explosive
mixtures with air.

GHS Hazard Pictograms:

o GHSO07: Exclamation Mark (for skin/eye irritation and acute toxicity)

e GHSO05: Corrosion (for severe eye damage)

e GHSO02: Flame (for flammable liquids, based on the analogue pyrrolidine)

Signal Word: Warning or Danger
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Hazard Statements:

H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H302 + H332: Harmful if swallowed or if inhaled.

o H225: Highly flammable liquid and vapour (based on pyrrolidine).

o H314: Causes severe skin burns and eye damage (based on pyrrolidine).

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Pyrrolidin-3-ol.
These values should be considered indicative for Pyrrolidin-3-ol-d5.

Property Value Source
Molecular Formula C4H4DsNO

Molecular Weight 92.16 g/mol (for CaHsNO)

Appearance Colorless to light yellow liquid

Boiling Point 108 °C/ 226.4 °F

Flash Point 110°C /230 °F

Density 1.076 g/cm3

Refractive Index 1.4881

Log Pow (n-octanol/water) 0.22 (for pyrrolidine)

Exposure Controls and Personal Protection

Proper handling and the use of personal protective equipment (PPE) are crucial to minimize
exposure and ensure safety.
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Control Parameter Recommendation Source

Work under a fume hood.

Ensure adequate ventilation.
Engineering Controls Eyewash stations and safety

showers should be readily

accessible.

Wear safety glasses with side-

Eye/Face Protection shields or chemical splash

goggles.

Wear appropriate protective
Skin Protection gloves and a lab coat or long-

sleeved clothing.

If vapors or aerosols are

generated, use a
Respiratory Protection NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Wash hands thoroughly after
General Hygiene handling. Do not eat, drink, or

smoke in the laboratory.

First Aid Measures

In case of exposure, immediate action is required.
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation . .
oxygen. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) )
contaminated clothing. Seek
medical attention if irritation

persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and

Eye Contact lower eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek

immediate medical attention.

Handling and Storage
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Aspect Procedure Source

Avoid contact with skin, eyes,
and clothing. Avoid breathing
Safe Handling vapors or mist. Use only in a
well-ventilated area. Keep
away from heat, sparks, and

open flames.

Keep container tightly closed

in a dry, cool, and well-
Storage .

ventilated place. Store under

an inert atmosphere.

Experimental Protocols Workflow

The following diagram illustrates a general workflow for handling Pyrrolidin-3-ol-d5 in a
research setting, from acquisition to disposal.

Preparation Execution Post-Experimen t Disposal

Click to download full resolution via product page

General workflow for handling Pyrrolidin-3-ol-d5.

Logical Relationship of Safety Precautions

This diagram outlines the logical hierarchy and relationship between different safety
precautions when working with Pyrrolidin-3-ol-d5.
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Hierarchy of safety precautions for chemical handling.

This guide is intended to provide essential safety information for trained professionals. Always
consult the most current and specific safety data sheets available and adhere to all institutional
and regulatory guidelines for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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